Cas no 30757-50-7 (4-Hydroxyphthalonitrile)

4-Hydroxyphthalonitrile Properties

Names and Identifiers

• 3,4-Dicyanophenol
• 4-Hydroxyphthalonitrile
• 4-hydroxybenzene-1,2-dicarbonitrile
• 4-hydroxy-1,2-benzenedicarbonitrile
• 4-hydroxyphthalodinitrile
• 4-Hydroxyphthalonitril
• 4-hydroxy-phthalonitrile
• 4-Hydroxybenzene-1,2-dicarbonitrile
• MFCD00191653
• AM20080780
• A5624
• H0813
• AC-23736
• FTVOPKROFUTOKY-UHFFFAOYSA-N
• J-515528
• 1,2-Benzenedicarbonitrile, 4-hydroxy-
• 4-Hydroxyphthalonitrile, technical, >=90% (GC)
• FT-0638938
• SCHEMBL1697195
• 30757-50-7
• 4-Hydroxyphehalonitrile
• DTXSID00397689
• J-018130
• CS-0097756
• AKOS005385428
• STK052421
• DB-014210
• +Expand

• MDL： MFCD00191653
• InChIKey： FTVOPKROFUTOKY-UHFFFAOYSA-N
• Inchi： 1S/C8H4N2O/c9-4-6-1-2-8(11)3-7(6)5-10/h1-3,11H
• SMILES： C1=C(C#N)C(=CC(=C1)O)C#N

Computed Properties

• Exact Mass: 144.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.032
• Heavy Atom Count: 11
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• LogP: 1.13556
• PSA: 67.81000
• Refractive Index: 1.614
• Boiling Point: 394.6±37.0 °C at 760 mmHg
• Melting Point: 210.0 to 215.0 deg-C
• Flash Point: 192.4±26.5 °C
• Color/Form: Quasi white solid
• Solubility: Not determined
• Density: 1.34

4-Hydroxyphthalonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：Warning

4-Hydroxyphthalonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides